Cas no 89572-10-1 (1,3-Benzodithiole, 2-hexyl-2-methyl-)

• Product Name: 1,3-Benzodithiole, 2-hexyl-2-methyl-
• CAS No: 89572-10-1
• MF: C₁₄H₂₀S₂
• MW: 252.438601493835
• CID: 595993
• PubChem ID: 13261314
• Update Time: 2025-04-19

1,3-Benzodithiole, 2-hexyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodithiole, 2-hexyl-2-methyl-
• 2-hexyl-2-methyl-1,3-benzodithiole
• 2-Hexyl-2-methyl-2H-1,3-benzodithiole
• 89572-10-1
• DTXSID80532778

• Inchi： 1S/C14H20S2/c1-3-4-5-8-11-14(2)15-12-9-6-7-10-13(12)16-14/h6-7,9-10H,3-5,8,11H2,1-2H3
• InChI Key： SCKFJNFKDLENDW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2SC1(C)CCCCCC

Computed Properties

• Exact Mass: 252.10064299g/mol
• Monoisotopic Mass: 252.10064299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 50.6Ų